Cas no 101855-91-8 ((6,6-Dichloro-3,3-bis(trifluoromethyl)cyclohexa-1,4-dien-1-yl)(phenyl)methanone)

(6,6-Dichloro-3,3-bis(trifluoromethyl)cyclohexa-1,4-dien-1-yl)(phenyl)methanone is a fluorinated aromatic ketone derivative characterized by its unique structural features, including dichloro and bis(trifluoromethyl) substituents. The presence of multiple electron-withdrawing groups enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of fluorinated compounds. Its rigid cyclohexadiene core and phenyl ketone moiety contribute to its stability while allowing for selective functionalization. This compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated scaffolds are sought after for their metabolic stability and lipophilicity. Its well-defined reactivity profile enables precise modifications, supporting the development of novel bioactive molecules.
(6,6-Dichloro-3,3-bis(trifluoromethyl)cyclohexa-1,4-dien-1-yl)(phenyl)methanone structure
101855-91-8 structure
Product Name:(6,6-Dichloro-3,3-bis(trifluoromethyl)cyclohexa-1,4-dien-1-yl)(phenyl)methanone
CAS No:101855-91-8
MF:C15H6Cl2F6O
MW:387.103963375092
MDL:MFCD04972676
CID:124765
PubChem ID:13531474
Update Time:2025-06-07

(6,6-Dichloro-3,3-bis(trifluoromethyl)cyclohexa-1,4-dien-1-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (6,6-Dichloro-3,3-bis(trifluoromethyl)cyclohexa-1,4-dien-1-yl)(phenyl)methanone
    • bis[2-chloro-5-(trifluoromethyl)phenyl]methanone
    • Methanone,bis[2-chloro-5-(trifluoromethyl)phenyl]-
    • 5,5'-BIS(TRIFLUOROMETHYL)-2,2'-DICHLOROBENZOPHENONE
    • Methanone,bis[2-chloro-5-(trifluoromethyl)phenyl]
    • 2,2'-DICHLORO-5,5'-BIS-TRIFLUOROMETHYL-BENZOPHENONE
    • bis(2-chloro-5-(trifluoromethyl)phenyl)methanone
    • KITWZDLTOJSDIA-UHFFFAOYSA-N
    • 5,5/'-BIS(TRIFLUOROMETHYL)-2,2/'-DICHLOROBENZOPHENONE
    • Methanone, bis[2-chloro-5-(trifluoromethyl)phenyl]-
    • DTXSID40543128
    • MFCD04972676
    • SCHEMBL10658142
    • 101855-91-8
    • 5,5'-Bis(trifluoromethyl)-2,2'-dichlorobenzophenone98%
    • 5,5'-Bis(trifluoromethyl)-2,2'-dichlorobenzophenone 98%
    • MDL： MFCD04972676
    • Inchi： 1S/C15H6Cl2F6O/c16-11-3-1-7(14(18,19)20)5-9(11)13(24)10-6-8(15(21,22)23)2-4-12(10)17/h1-6H
    • InChI Key： KITWZDLTOJSDIA-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(C(F)(F)F)=CC=1C(C1=C(C=CC(C(F)(F)F)=C1)Cl)=O

Computed Properties

  • Exact Mass: 385.97000
  • Monoisotopic Mass: 385.9699892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 6.26200

(6,6-Dichloro-3,3-bis(trifluoromethyl)cyclohexa-1,4-dien-1-yl)(phenyl)methanone Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36/37/39Hazard Note Irritant

(6,6-Dichloro-3,3-bis(trifluoromethyl)cyclohexa-1,4-dien-1-yl)(phenyl)methanone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

(6,6-Dichloro-3,3-bis(trifluoromethyl)cyclohexa-1,4-dien-1-yl)(phenyl)methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB146505-1 g
5,5'-Bis(trifluoromethyl)-2,2'-dichlorobenzophenone, 98%; .
 101855-91-8 98%
1 g
 €298.00 2023-07-20
abcr
AB146505-5 g
5,5'-Bis(trifluoromethyl)-2,2'-dichlorobenzophenone, 98%; .
 101855-91-8 98%
5 g
 €764.50 2023-07-20
abcr
AB146505-10 g
5,5'-Bis(trifluoromethyl)-2,2'-dichlorobenzophenone, 98%; .
 101855-91-8 98%
10 g
 €1,176.00 2023-07-20
abcr
AB146505-1g
5,5'-Bis(trifluoromethyl)-2,2'-dichlorobenzophenone, 98%; .
 101855-91-8 98%
1g
 €298.00 2025-04-22
abcr
AB146505-5g
5,5'-Bis(trifluoromethyl)-2,2'-dichlorobenzophenone, 98%; .
 101855-91-8 98%
5g
 €764.50 2025-04-22
abcr
AB146505-10g
5,5'-Bis(trifluoromethyl)-2,2'-dichlorobenzophenone, 98%; .
 101855-91-8 98%
10g
 €1176.00 2025-04-22

(6,6-Dichloro-3,3-bis(trifluoromethyl)cyclohexa-1,4-dien-1-yl)(phenyl)methanone Related Literature

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